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Compound of Interest

Compound Name: TPOP146

Cat. No.: B15572498 Get Quote

Application Notes and Protocols: TPOP146
For Researchers, Scientists, and Drug Development Professionals

Introduction
TPOP146 is a potent and selective small molecule inhibitor of the bromodomains of CREB-

binding protein (CBP) and E1A binding protein p300 (p300), which are highly homologous

transcriptional co-activators.[1][2][3] These proteins play a critical role in regulating gene

expression through their intrinsic histone acetyltransferase (HAT) activity, which leads to

chromatin relaxation and transcriptional activation. By targeting the CBP/p300 bromodomains,

TPOP146 effectively modulates the expression of various genes involved in cell proliferation,

differentiation, and apoptosis. These application notes provide detailed protocols for the

preparation of TPOP146 stock and working solutions for use in in vitro and in vivo research

settings.

TPOP146 Properties
A summary of the key chemical and physical properties of TPOP146 is provided in the table

below for easy reference.
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Property Value

IUPAC Name
4-(2-((4-acryloylpiperazin-1-yl)methyl)-1H-indol-

1-yl)-N-(3-fluorophenyl)benzamide

Molecular Formula C27H35N3O5

Molecular Weight 481.58 g/mol [1]

CAS Number 2018300-62-2[1]

Appearance Solid[1]

Purity ≥98%

Solubility DMSO: ≥ 100 mg/mL (≥ 207.65 mM)[3]

Storage (Powder) -20°C for up to 3 years[2]

Storage (Stock Solution) -80°C for up to 1 year[2]

Signaling Pathway of TPOP146
CBP and p300 are crucial co-activators in multiple signaling pathways. They are recruited to

gene promoters by DNA-binding transcription factors. Upon recruitment, their intrinsic histone

acetyltransferase (HAT) activity leads to the acetylation of histone tails, resulting in a more

relaxed chromatin structure. This open chromatin state allows for the binding of the

transcriptional machinery and subsequent gene expression. TPOP146, as a selective

CBP/P300 bromodomain inhibitor, prevents the "reading" of acetylated histones by CBP/p300,

thereby inhibiting the transcription of target genes. This mechanism of action can impact

various pathways, including the Wnt/β-catenin, p53, and HIF-1α signaling pathways.[4]
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TPOP146 inhibits CBP/p300, blocking gene expression.
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Experimental Protocols
Preparation of TPOP146 Stock Solution (10 mM in
DMSO)
Materials:

TPOP146 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Equilibrate the TPOP146 vial to room temperature before opening to prevent moisture

condensation.

Carefully weigh the desired amount of TPOP146 powder in a sterile microcentrifuge tube.

For a 10 mM stock solution, you would dissolve 4.8158 mg of TPOP146 in 1 mL of DMSO.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

TPOP146 powder.

Vortex the solution thoroughly for 1-2 minutes until the TPOP146 is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term storage (up to 1 year).

Preparation of TPOP146 Working Solutions
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Materials:

TPOP146 stock solution (10 mM in DMSO)

Appropriate aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile tubes

Vortex mixer

Protocol:

Thaw an aliquot of the 10 mM TPOP146 stock solution at room temperature.

Determine the final concentration of the working solution required for your experiment.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your chosen aqueous buffer. For example, to prepare 1 mL of a 10 µM working solution,

you would add 1 µL of the 10 mM stock solution to 999 µL of the aqueous buffer.

Add the TPOP146 stock solution dropwise to the aqueous buffer while vortexing to ensure

rapid and uniform mixing. This helps to prevent precipitation of the compound.

Use the freshly prepared working solution immediately for your experiments. It is not

recommended to store dilute aqueous solutions of TPOP146 for extended periods.

Experimental Workflow
The following diagram illustrates the general workflow for preparing TPOP146 stock and

working solutions for cell-based assays.
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Workflow for preparing TPOP146 solutions.
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Troubleshooting
Issue Possible Cause Suggested Solution

Precipitation upon dilution in

aqueous buffer

Poor solubility of TPOP146 in

the final buffer.

Add the TPOP146 stock

solution dropwise to the

vigorously vortexing aqueous

buffer. Consider using a small

percentage of a co-solvent like

PEG300 or Tween 80 if

compatible with your assay.

Inconsistent experimental

results

Degradation of the working

solution.

Always prepare fresh working

solutions for each experiment.

Avoid storing dilute aqueous

solutions.

Compound appears insoluble

in DMSO

Poor quality DMSO or

insufficient mixing.

Use anhydrous, high-purity

DMSO. Ensure thorough

vortexing and consider gentle

warming (37°C) to aid

dissolution.

Safety Precautions
TPOP146 is a chemical compound for research use only. Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of

the powder and contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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